Cas no 2094020-19-4 ((2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid hydrochloride)

• Product Name: (2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid hydrochloride
• CAS No: 2094020-19-4
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD30730472
• CID: 4637231
• PubChem ID: 126816804
• Update Time: 2025-06-10

(2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid hydrochloride
• E73105
• Z2692095107
• (2R,6S)-2,6-dimethylpiperidine-4-carboxylic acid;hydrochloride
• rac-(2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid hydrochloride

• MDL： MFCD30730472
• Inchi： 1S/C8H15NO2.ClH/c1-5-3-7(8(10)11)4-6(2)9-5;/h5-7,9H,3-4H2,1-2H3,(H,10,11);1H/t5-,6+,7?;
• InChI Key： NDFWKHGECKXNKR-VPEOJXMDSA-N
• SMILES： Cl.OC(C1C[C@H](C)N[C@H](C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Topological Polar Surface Area: 49.3

Additional information on (2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid hydrochloride

Comprehensive Overview of (2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid hydrochloride (CAS No. 2094020-19-4)

The compound (2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid hydrochloride (CAS No. 2094020-19-4) is a stereospecific derivative of piperidine, a key structural motif in medicinal chemistry. Its unique chiral configuration and carboxylic acid hydrochloride functionality make it a valuable intermediate in pharmaceutical synthesis. Researchers are increasingly focusing on such stereochemically defined building blocks due to their role in developing targeted therapies, particularly in the context of precision medicine and enzyme inhibition.

In recent years, the demand for chiral piperidine derivatives has surged, driven by their applications in CNS drug development and receptor modulation. The 2,6-dimethyl substitution pattern in this compound enhances its metabolic stability, a feature highly sought after in prodrug design. Analytical techniques like HPLC chiral separation and X-ray crystallography are critical for verifying its (2R,4r,6S) stereochemistry, ensuring batch-to-batch reproducibility for research use.

The hydrochloride salt form (carboxylic acid hydrochloride) improves the compound's solubility in aqueous systems, addressing a common challenge in formulation development. This property aligns with current industry trends toward biopharmaceutical classification system (BCS) optimization. Notably, the 4-carboxylic acid moiety allows for further derivatization via amide coupling or esterification, making it versatile for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, this compound exemplifies the growing importance of asymmetric synthesis in API manufacturing. Its piperidine scaffold appears in numerous FDA-approved drugs, particularly those targeting neurological pathways and G-protein coupled receptors (GPCRs). The pharmaceutical industry's shift toward fragment-based drug discovery has further increased interest in such well-characterized small molecule fragments.

Quality control of 2094020-19-4 requires stringent spectroscopic characterization, including NMR purity analysis and mass spectrometry. These protocols ensure compliance with ICH guidelines for impurities, particularly given its potential use in preclinical development. The compound's crystalline properties also make it suitable for polymorph screening, a critical step in patent strategy for new chemical entities.

Environmental considerations in chemical synthesis have led to innovations in green chemistry approaches for producing such intermediates. The 2,6-dimethylpiperidine core structure can be derived from biocatalytic methods, reducing reliance on traditional transition metal catalysts. This aligns with the pharmaceutical industry's commitment to sustainable manufacturing practices and process intensification.

In computational chemistry, derivatives of (2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid serve as valuable models for molecular docking studies. Their rigid conformation aids in binding pocket analysis for various biological targets. Recent publications have highlighted their utility in virtual screening platforms, particularly for allosteric modulator discovery programs.

The compound's stability profile makes it suitable for high-throughput screening applications. Its zwitterionic character at physiological pH ranges contributes to favorable membrane permeability metrics, a key parameter in lead optimization workflows. These characteristics position it as a promising candidate for chemical biology probes and target validation studies.

Emerging research suggests potential applications in peptide mimetics design, where the constrained piperidine ring can mimic protein secondary structures. This has particular relevance in protein-protein interaction inhibition strategies, a hot topic in oncology research and immunotherapy development. The compound's hydrogen bonding capacity further enhances its versatility in molecular design.

From a regulatory standpoint, proper documentation of the enantiomeric purity of 2094020-19-4 is essential for IND applications. The FDA's guidance on chiral substances requires detailed characterization of stereoisomers, making rigorous chiral HPLC methods development crucial for this compound. These requirements reflect the growing sophistication of quality by design (QbD) principles in modern pharmaceutical development.